Cas no 1486485-27-1 (4,4,5,5-tetramethyl-2-{3-(propylsulfanyl)methylphenyl}-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-{3-(propylsulfanyl)methylphenyl}-1,3,2-dioxaborolane
• CAS No: 1486485-27-1
• MF: C₁₆H₂₅BO₂S
• MW: 292.244503736496
• CID: 4601967
• Update Time: 2025-06-15

4,4,5,5-tetramethyl-2-{3-(propylsulfanyl)methylphenyl}-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-{3-[(propylsulfanyl)methyl]phenyl}-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-{3-(propylsulfanyl)methylphenyl}-1,3,2-dioxaborolane

• Inchi： 1S/C16H25BO2S/c1-6-10-20-12-13-8-7-9-14(11-13)17-18-15(2,3)16(4,5)19-17/h7-9,11H,6,10,12H2,1-5H3
• InChI Key： UROLPAPAQCMAPC-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=CC(CSCCC)=C1

Additional information on 4,4,5,5-tetramethyl-2-{3-(propylsulfanyl)methylphenyl}-1,3,2-dioxaborolane

4,4,5,5-tetramethyl-2-{3-(propylsulfanyl)methylphenyl}-1,3,2-dioxaborolane (CAS No. 1486485-27-1): A Comprehensive Overview

4,4,5,5-tetramethyl-2-{3-(propylsulfanyl)methylphenyl}-1,3,2-dioxaborolane (CAS No. 1486485-27-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of boronic esters and is characterized by its unique structural features, which include a dioxaborolane ring and a propylsulfanyl-substituted benzene moiety. These characteristics make it an attractive candidate for various applications, particularly in the development of novel pharmaceuticals and advanced materials.

The chemical structure of 4,4,5,5-tetramethyl-2-{3-(propylsulfanyl)methylphenyl}-1,3,2-dioxaborolane (CAS No. 1486485-27-1) is defined by its molecular formula C₁₉H₂₈BO₃S. The presence of the dioxaborolane ring imparts unique reactivity and stability properties to the molecule. The propylsulfanyl group attached to the benzene ring further enhances its chemical versatility and biological activity. These structural elements collectively contribute to the compound's potential in a wide range of applications.

In recent years, 4,4,5,5-tetramethyl-2-{3-(propylsulfanyl)methylphenyl}-1,3,2-dioxaborolane has been extensively studied for its role in medicinal chemistry. One of the key areas of research has been its use as a building block in the synthesis of boron-based drugs. Boron-containing compounds have shown promise in various therapeutic areas, including cancer treatment and antiviral therapies. The dioxaborolane ring in this compound provides a stable and reactive platform for the introduction of functional groups that can enhance the drug's efficacy and selectivity.

A notable example of its application is in the development of boron neutron capture therapy (BNCT) agents. BNCT is a promising approach for treating certain types of cancer by selectively delivering boron atoms to tumor cells. When these cells are irradiated with low-energy neutrons, the boron atoms undergo a nuclear reaction that releases high-energy particles capable of destroying cancer cells while minimizing damage to surrounding healthy tissue. 4,4,5,5-tetramethyl-2-{3-(propylsulfanyl)methylphenyl}-1,3,2-dioxaborolane can serve as a precursor for synthesizing boron-containing compounds with enhanced tumor targeting properties.

Beyond medicinal chemistry, 4,4,5,5-tetramethyl-2-{3-(propylsulfanyl)methylphenyl}-1,3,2-dioxaborolane has also found applications in materials science. Its unique chemical structure makes it suitable for use in the synthesis of functional polymers and other advanced materials. For instance, it can be incorporated into polymer chains to impart specific properties such as improved thermal stability or enhanced mechanical strength. Additionally, the compound's reactivity with various functional groups allows for the creation of tailored materials with specific performance characteristics.

The synthesis of 4,4,5,5-tetramethyl-2-{3-(propylsulfanyl)methylphenyl}-1,3,2-dioxaborolane typically involves several steps. One common approach is to start with a substituted benzene derivative and introduce the propylsulfanyl group through a sulfuration reaction. The resulting intermediate can then be coupled with a boronic acid or ester to form the final product. The choice of starting materials and reaction conditions can significantly influence the yield and purity of the final compound.

In terms of safety and handling, it is important to note that while 4,4,5,5-tetramethyl-2-{3-(propylsulfanyl)methylphenyl}-1,3,2-dioxaborolane is not classified as a hazardous material under current regulations (as per GHS standards), it should still be handled with care in laboratory settings. Proper personal protective equipment (PPE) should be worn during synthesis and handling to minimize exposure risks.

The physical properties of 4,4,5,5-tetramethyl-2-{3-(propylsulfanyl)methylphenyl}-1,3,2-dioxaborolane are also noteworthy. It is typically a solid at room temperature with a melting point ranging from 60°C to 70°C. The compound is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it suitable for use in various synthetic processes and analytical techniques.

In conclusion, 4，4，5，5-tetramethyl-2-{3-(propylsulfanyl)methylphenyl}-1，3，2-dioxaborolane (CAS No. 1486485-27-1) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and reactivity make it an attractive candidate for developing novel drugs and advanced materials. Ongoing research continues to explore new applications and optimize synthetic methods for this versatile compound.